Cas no 2055198-07-5 (Sulfo DBCO-PEG4-Maleimide)
Sulfo DBCO-PEG4-Maleimide Chemical and Physical Properties
Names and Identifiers
-
- Sulfo DBCO-PEG4-Maleimide
- 2055198-07-5
- 1-[[3-(2-Azatricyclo[10.4.0.04,9]hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl)-3-oxopropyl]amino]-3-[3-[2-[2-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]propanoylamino]-1-oxopropane-2-sulfonic acid
- DBCO-Sulfo-PEG4-Maleimide
- DA-67844
- BP-23318
- AKOS040742660
-
- Inchi: 1S/C39H47N5O13S/c45-34(14-18-43-36(47)11-12-37(43)48)40-17-20-55-22-24-57-26-25-56-23-21-54-19-15-35(46)42-27-33(58(51,52)53)39(50)41-16-13-38(49)44-28-31-7-2-1-5-29(31)9-10-30-6-3-4-8-32(30)44/h1-8,11-12,33H,13-28H2,(H,40,45)(H,41,50)(H,42,46)(H,51,52,53)
- InChI Key: QXLOITKOSRDQIZ-UHFFFAOYSA-N
- SMILES: S(C(C(NCCC(N1C2C=CC=CC=2C#CC2C=CC=CC=2C1)=O)=O)CNC(CCOCCOCCOCCOCCNC(CCN1C(C=CC1=O)=O)=O)=O)(=O)(=O)O
Computed Properties
- Exact Mass: 825.28910774 g/mol
- Monoisotopic Mass: 825.28910774 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 58
- Rotatable Bond Count: 25
- Complexity: 1600
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 245
- Molecular Weight: 825.9
Sulfo DBCO-PEG4-Maleimide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23318-25mg |
Sulfo DBCO-PEG4-Maleimide |
2055198-07-5 | 90% | 25mg |
2778CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23318-500mg |
Sulfo DBCO-PEG4-Maleimide |
2055198-07-5 | 90% | 500mg |
24937CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23318-100mg |
Sulfo DBCO-PEG4-Maleimide |
2055198-07-5 | 90% | 100mg |
7695CNY | 2021-05-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S936278-100mg |
Sulfo dbco-peg4-maleimide |
2055198-07-5 | 95% | 100mg |
¥1,440.00 | 2022-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23318-25mg |
Sulfo DBCO-PEG4-Maleimide |
2055198-07-5 | 90% | 25mg |
2778.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23318-500mg |
Sulfo DBCO-PEG4-Maleimide |
2055198-07-5 | 90% | 500mg |
24937.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23318-100mg |
Sulfo DBCO-PEG4-Maleimide |
2055198-07-5 | 90% | 100mg |
7695.0CNY | 2021-07-14 | |
| Chemenu | CM339939-100mg |
Sulfo DBCO-PEG4-Maleimide |
2055198-07-5 | 95%+ | 100mg |
$*** | 2023-03-29 | |
| Chemenu | CM339939-500mg |
Sulfo DBCO-PEG4-Maleimide |
2055198-07-5 | 95%+ | 500mg |
$*** | 2023-03-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1185565-100mg |
Sulfo DBCO-PEG4-Maleimide |
2055198-07-5 | 98% | 100mg |
¥2035 | 2023-04-15 |
Sulfo DBCO-PEG4-Maleimide Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on Sulfo DBCO-PEG4-Maleimide
Recent Advances in the Application of Sulfo DBCO-PEG4-Maleimide (2055198-07-5) in Chemical Biology and Drug Development
The chemical compound Sulfo DBCO-PEG4-Maleimide (CAS: 2055198-07-5) has emerged as a critical reagent in the field of chemical biology and drug development. This heterobifunctional crosslinker combines the unique properties of a sulfonated dibenzocyclooctyne (DBCO) group, a polyethylene glycol (PEG4) spacer, and a maleimide moiety, enabling its versatile applications in bioconjugation, targeted drug delivery, and bioorthogonal chemistry. Recent studies have highlighted its potential in improving the specificity and efficiency of therapeutic agent delivery, particularly in cancer therapy and diagnostic imaging.
One of the most significant advancements involves the use of Sulfo DBCO-PEG4-Maleimide in antibody-drug conjugates (ADCs). Researchers have demonstrated that the DBCO group facilitates strain-promoted azide-alkyne cycloaddition (SPAAC), a bioorthogonal reaction that occurs rapidly under physiological conditions without the need for cytotoxic catalysts. This property is particularly advantageous for in vivo applications, where traditional copper-catalyzed click chemistry may pose toxicity risks. The maleimide group, on the other hand, allows for efficient conjugation to thiol-containing biomolecules, such as cysteine residues in antibodies or peptides.
In a recent study published in the Journal of Medicinal Chemistry, scientists utilized Sulfo DBCO-PEG4-Maleimide to develop a novel ADC targeting HER2-positive breast cancer cells. The PEG4 spacer was found to enhance the solubility and stability of the conjugate, while the sulfonate group improved its pharmacokinetic properties by reducing nonspecific interactions with serum proteins. The resulting ADC exhibited superior tumor-targeting efficiency and reduced off-target toxicity compared to conventional maleimide-based conjugates.
Another groundbreaking application of Sulfo DBCO-PEG4-Maleimide is in the field of targeted radiolabeling for positron emission tomography (PET) imaging. A study in Bioconjugate Chemistry reported the successful use of this reagent to conjugate a DBCO-bearing radiotracer to maleimide-functionalized nanoparticles. The bioorthogonal reaction between the DBCO and azide-modified targeting ligands enabled precise tumor localization, offering a promising strategy for improving the sensitivity and specificity of cancer diagnostics.
Beyond therapeutic and diagnostic applications, Sulfo DBCO-PEG4-Maleimide has also been employed in proteomics research. Its ability to selectively label cysteine residues has facilitated the study of protein-protein interactions and post-translational modifications. A recent Nature Methods paper described a novel workflow using this reagent for proximity-dependent labeling, enabling the mapping of protein interaction networks with unprecedented resolution.
Despite these advancements, challenges remain in optimizing the use of Sulfo DBCO-PEG4-Maleimide for clinical applications. Issues such as maleimide-thiol adduct instability in vivo and potential immunogenicity of the PEG spacer require further investigation. Ongoing research is exploring strategies to address these limitations, including the development of next-generation maleimide derivatives with improved stability and reduced immunogenicity.
In conclusion, Sulfo DBCO-PEG4-Maleimide (2055198-07-5) represents a powerful tool in chemical biology and drug development, with applications spanning from targeted therapeutics to molecular imaging. Its unique combination of bioorthogonal reactivity and bioconjugation capabilities continues to drive innovation in these fields. As research progresses, we anticipate seeing more sophisticated applications of this versatile reagent, potentially leading to breakthroughs in precision medicine and personalized therapies.
2055198-07-5 (Sulfo DBCO-PEG4-Maleimide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)